Cas no 136675-26-8 (1-phenylpropan-2-one)

• Product Name: 1-phenylpropan-2-one
• CAS No: 136675-26-8
• MF: C₉H₁₀O
• MW: 134.175102710724
• CID: 901300
• Update Time: 2026-04-29

1-phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-phenylpropan-2-one

Computed Properties

• Exact Mass: 134.0732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• PSA: 17.07